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Compound of Interest

(4-Butoxy-3-
Compound Name:
methylphenyl)methanol

Cat. No.: B7989816

Get Quote

Chemical Identity & Context

+ Compound: (4-Butoxy-3-methylphenyl)methanol

e Molecular Formula: C12H180:2
e Molecular Weight: 194.27 Da

o Core Structure: A benzyl alcohol core substituted with a methyl group at the meta position
and an n-butoxy ether chain at the para position.

* Relevance: Critical in impurity profiling for pharmaceutical development. The stability of the
ether linkage and the lability of the benzylic hydroxyl group make it a model compound for
studying fragmentation kinetics in alkyl-aryl ethers.

Experimental Methodology (Recommended)
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To replicate the fragmentation patterns described, the following experimental conditions are
standard for establishing spectral fingerprints.

Protocol: Gas Chromatography-Mass Spectrometry (GC-
MS)

¢ Inlet Temperature: 250°C (Splitless mode recommended for trace analysis).

Column: Rxi-5Sil MS or equivalent (30m x 0.25mm ID, 0.25um film).

Carrier Gas: Helium at 1.0 mL/min (constant flow).

lonization: Electron Impact (El) at 70 eV.

Source Temperature: 230°C.

Scan Range: 40-300 m/z.

Why this protocol? The use of 70 eV El is the industry standard for library matching. Lower
energies (e.g., 20 eV) may suppress the diagnostic McLafferty rearrangement required to
distinguish the n-butoxy chain from the tert-butoxy isomer.

Fragmentation Analysis (Mechanism & Pathways)

The mass spectrum of (4-Butoxy-3-methylphenyl)methanol is dominated by two competing
fragmentation mechanisms: Ether Side-Chain Cleavage and Benzylic Hydroxyl Elimination.

Pathway A: The Ether Cleavage (Diagnhostic)

The most distinct feature of the n-butoxy derivative is the McLafferty Rearrangement involving
the alkyl ether chain.

e Mechanism: A gamma-hydrogen from the butyl chain transfers to the ether oxygen via a six-
membered transition state.

o Result: Elimination of a neutral butene molecule (CaHs, 56 Da).
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e Product lon: A radical cation at m/z 138 (corresponding to the 4-hydroxy-3-methylbenzyl
alcohol radical cation).

 Significance: This transition is not possible for the methoxy analog and is mechanistically
distinct in tert-butoxy isomers (which favor direct radical loss).

Pathway B: Benzylic Loss

Typical of benzyl alcohols, the molecular ion loses the hydroxyl group or water.
e Loss of OH (M-17): Generates the resonance-stabilized benzyl cation at m/z 177.

e Loss of H20 (M-18): Generates a styrene-like radical cation at m/z 176.

Pathway C: Secondary Fragmentation

The fragment at m/z 138 (from Pathway A) further degrades:
e Loss of OH (138 — 121): Formation of the hydroxy-methyl-benzyl cation.

* Ring Expansion: The m/z 121 ion often rearranges to a hydroxytropylium ion, a stable
aromatic system characteristic of alkylbenzenes.

Comparative Analysis: Alternatives & Isomers

This section objectively compares the target compound with its most common "interfering"
alternatives in a drug development context.

Table 1: Spectral Fingerprint Comparison
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(4-Butoxy-3- (4-tert-Butoxy-3- (4-Methoxy-3-
Feature methylphenyl)metha  methylphenyl)metha  methylphenyl)metha
nol nol nol
CAS Number Generic/Impurity 51503-08-3 114787-91-6
194 Da (Very
Molecular lon (M+) 194 Da (Weak) 152 Da (Strong)
Weak/Absent)

Base Peak (Typical)

m/z 138 (Loss of
Butene)

m/z 57 (t-Butyl cation)

m/z 152 or 137 (M-15)

Key Neutral Loss

56 Da (CaHs) via
McLafferty

15 Da (CHs) or 56 Da
(Isobutylene)

15 Da (CHs) or 30 Da
(CH20)

Mechanism Note

Gamma-H transfer
enables clean alkene

loss.

Steric bulk drives
formation of stable t-
butyl cation (m/z 57).

No alkene loss
possible; alpha-

cleavage dominates.

Comparative Insight

 Differentiation from tert-Butoxy: If your spectrum shows a dominant peak at m/z 57, you are

likely analyzing the tert-butoxy isomer. The n-butoxy isomer preserves the aromatic ring

fragment (m/z 138) as the major ion because the charge remains on the oxygen-containing

aromatic system after the McLafferty rearrangement.

 Differentiation from Methoxy: The methoxy analog (M+ 152) is 42 Da lighter. It cannot lose
56 Da. If you see a loss of 56 Da from a parent of 194, it confirms the presence of a butyl

chain (or longer) with available gamma-hydrogens.

Visualization of Fragmentation Pathways[1][2]

The following diagram illustrates the primary fragmentation cascade for (4-Butoxy-3-

methylphenyl)methanol under Electron Impact (El) conditions.
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m/z 121
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Cresol Cation
m/z 107
[CTHT7O]+
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Caption: Primary EI fragmentation pathways showing the diagnostic McLafferty rearrangement
(m/z 194 - 138).
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e To cite this document: BenchChem. [Mass Spectrometry Profiling of (4-Butoxy-3-
methylphenyl)methanol: A Comparative Fragmentation Guide]. BenchChem, [2026]. [Online
PDF]. Available at: [https://www.benchchem.com/product/b7989816/docs#mass-
spectrometry-profiling-of-4-butoxy-3-methylphenyl-methanol-a-comparative-fragmentation-
guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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